N-(4-ethoxyphenyl)-1-[(2-fluorophenyl)methoxy]-2-oxopyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-ethoxyphenyl)-1-[(2-fluorophenyl)methoxy]-2-oxopyridine-3-carboxamide, also known as EFMC, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. EFMC is a pyridine derivative that has been synthesized through various methods, and its mechanism of action has been studied extensively.
Scientific Research Applications
Human Urinary Carcinogen Metabolites
This review discusses the quantification of carcinogens and their metabolites in the urine of smokers or those exposed to environmental tobacco smoke. It highlights the utility of assays to provide information about carcinogen dose and metabolism in humans, which is crucial for studies on tobacco and human cancer, especially concerning new tobacco products and strategies for harm reduction (Hecht, 2002).
Metoclopramide: Pharmacological Properties and Clinical Use
This paper reviews the pharmacological properties and clinical use of metoclopramide, emphasizing its gastro-intestinal diagnostics applications and treatment for various vomiting types. It underscores the need for further controlled trials to confirm metoclopramide's efficacy in other proposed areas of use (Pinder et al., 2012).
Chronic Ecotoxicity of Nonylphenol Ethoxylates
The study provides a weight of evidence hazard assessment for nonylphenol ethoxylates (NPE) and their degradation intermediates, highlighting their aquatic toxicity. It emphasizes the importance of understanding NPE's environmental fate to mitigate their ecological impact (Staples et al., 2004).
Reversible Cholinesterase Inhibitors as Pretreatment for Organophosphate Exposure
This review summarizes the effectiveness of reversible acetylcholinesterase inhibitors as a pretreatment for exposure to organophosphates, highlighting their potential to mitigate health hazards associated with these compounds (Lorke & Petroianu, 2018).
properties
IUPAC Name |
N-(4-ethoxyphenyl)-1-[(2-fluorophenyl)methoxy]-2-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19FN2O4/c1-2-27-17-11-9-16(10-12-17)23-20(25)18-7-5-13-24(21(18)26)28-14-15-6-3-4-8-19(15)22/h3-13H,2,14H2,1H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXHCOTLPIMPKNE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)C2=CC=CN(C2=O)OCC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19FN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.